Cas no 512813-64-8 (2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 512813-64-8
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• MDL: MFCD03466731
• CID: 1070217
• PubChem ID: 5143955
• Update Time: 2025-09-18

2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-benzoic acid
• 2-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YLMETHYL)-BENZOIC ACID
• LS-01310
• 512813-64-8
• ALBB-003731
• MFCD03466731
• 2-[(3,5-dimethyl-4-nitro-pyrazol-1-yl)methyl]benzoic Acid
• 2-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]benzoic acid
• 2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
• BBL039888
• STK349490
• AKOS000307392
• AK-968/41171582
• 2-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• EN300-229312
• 2-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)benzoic acid
• CS-0282751
• 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic acid

• MDL： MFCD03466731
• Inchi： 1S/C13H13N3O4/c1-8-12(16(19)20)9(2)15(14-8)7-10-5-3-4-6-11(10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： JXVWZWVFPOLJOL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=1C)CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methylbenzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids